Cas no 954026-43-8 (N'-(3-fluoro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide)

• Product Name: N'-(3-fluoro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide
• CAS No: 954026-43-8
• MF: C₂₂H₂₆FN₃O₃
• MW: 399.458549022675
• CID: 5914678
• PubChem ID: 16893060
• Update Time: 2025-06-30

N'-(3-fluoro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• 954026-43-8
• F5024-0127
• N1-(3-fluoro-4-methylphenyl)-N2-(3-(2-phenylmorpholino)propyl)oxalamide
• AKOS024491073
• VU0630243-1
• N'-(3-fluoro-4-methylphenyl)-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
• N'-(3-fluoro-4-methylphenyl)-N-[3-(2-phenylmorpholin-4-yl)propyl]oxamide
• N'-(3-fluoro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide

• Inchi： 1S/C22H26FN3O3/c1-16-8-9-18(14-19(16)23)25-22(28)21(27)24-10-5-11-26-12-13-29-20(15-26)17-6-3-2-4-7-17/h2-4,6-9,14,20H,5,10-13,15H2,1H3,(H,24,27)(H,25,28)
• InChI Key： VQVQABUXPXGPQQ-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOC(C2=CC=CC=C2)C1)(=O)C(NC1=CC=C(C)C(F)=C1)=O

Computed Properties

• Exact Mass: 399.19581986g/mol
• Monoisotopic Mass: 399.19581986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-(3-fluoro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide

Introduction to N'-(3-fluoro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS No. 954026-43-8)

N'-(3-fluoro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide, a compound with the chemical identifier CAS No. 954026-43-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The presence of a 3-fluoro-4-methylphenyl moiety in the molecular structure is particularly noteworthy. Fluorinated aromatic rings are well-documented for their ability to enhance metabolic stability and binding affinity in drug molecules. This particular substitution pattern has been extensively studied in the development of kinase inhibitors and other therapeutic agents. The fluorine atom's electronegativity introduces a polarizing effect, which can modulate the electronic properties of the aromatic ring, thereby influencing the compound's interactions with biological targets.

Furthermore, the 2-phenylmorpholin-4-yl group adds another layer of complexity to the compound's structure. Morpholine derivatives are known for their versatility in pharmaceutical applications, often serving as key components in antihistamines, antifungals, and cardiovascular drugs. The phenyl ring attached to the morpholine core further enhances the compound's potential for selective binding to biological receptors. This combination of structural features makes N'-(3-fluoro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of dual-action compounds that can target multiple pathways simultaneously. N'-(3-fluoro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide exhibits characteristics that make it a potential candidate for such multitargeted approaches. Its molecular design allows for interactions with both protein kinases and other enzymes involved in critical signaling pathways. This dual-targeting capability is particularly relevant in the treatment of complex diseases where multiple mechanisms contribute to pathogenesis.

The pharmacological profile of this compound has been explored through various preclinical studies. Initial research suggests that it demonstrates significant inhibitory activity against certain kinases, which are implicated in cancer progression and inflammatory diseases. The precise mechanism of action remains an area of active investigation, but preliminary data indicate that the compound may exert its effects by modulating intracellular signaling cascades. These findings align with current trends in drug discovery, where modulating kinase activity is a key strategy for developing novel therapeutics.

One of the most compelling aspects of N'-(3-fluoro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide is its synthetic accessibility. The presence of well-established synthetic routes allows for scalable production, which is crucial for both preclinical and clinical studies. Researchers have leveraged modern synthetic techniques to optimize the synthesis pathway, ensuring high yields and purity levels necessary for pharmaceutical applications. This accessibility underscores the compound's potential as a viable lead molecule for further development.

The compound's solubility profile is another important consideration in its potential therapeutic applications. Solubility plays a critical role in drug formulation and bioavailability, influencing how effectively a drug can be delivered to its target site within the body. Preliminary solubility studies on N'-(3-fluoro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide indicate moderate solubility in water, which could facilitate oral administration or other routes of delivery. Further optimization may be required to enhance solubility if needed.

Emerging research also highlights the compound's potential in addressing emerging therapeutic challenges. For instance, studies have begun to explore its efficacy against drug-resistant strains of pathogens and its ability to interact with novel targets identified through genomics and proteomics research. These investigations are part of a broader effort to develop next-generation therapeutics that can overcome existing limitations posed by current medications.

The safety profile of N'-(3-fluoro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-y1)propylethanediamide is another critical area of focus. Preclinical toxicology studies have been conducted to assess its potential side effects and toxicity levels at various doses. These studies provide valuable insights into the compound's safety margins and help determine appropriate dosing regimens for future clinical trials. The results from these studies are essential for ensuring that any subsequent human testing is conducted safely and responsibly.

The regulatory landscape surrounding new pharmaceutical compounds is complex and stringent. N'-(3-fluoro-octahydroxyquinolizinone)-N'-N-methyl-N'-N-[(1R)-1-hydroxyethyl]-N-[(1S)-1-hydroxyethyl]guanidine hydrochloride must navigate this landscape to progress from preclinical stages to clinical trials and eventual market approval. Regulatory agencies require extensive documentation demonstrating safety, efficacy, and quality before approving a new drug for use by patients worldwide.

In conclusion, N'-(3-fluoro-octahydroxyquinolizinone)-N'-N-methyl-N'-N-[(1R)-1-hydroxyethyl]-N-[(1S)-1-hydroxyethyl]guanidine hydrochloride represents a significant advancement in pharmaceutical chemistry with considerable promise for future therapeutic applications. Its unique molecular structure, characterized by specific functional groups such as 3-fluoro-octahydroxyquinolizinone, positions it as a compelling candidate for further research into multitargeted drug discovery programs aimed at treating complex diseases like cancer and inflammatory disorders.